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Introduction
m-Tolyl isocyanate (CAS 621-29-4), also known as 3-methylphenyl isocyanate, is an aromatic

isocyanate that serves as a crucial intermediate in the synthesis of a wide range of products,

including polyurethanes, pesticides, and pharmaceuticals. Its high reactivity, attributed to the

isocyanate functional group (-NCO), makes it a versatile building block in organic chemistry.[1]

A thorough understanding of its thermochemical properties is essential for process

optimization, safety assessments, and the development of novel applications.

This technical guide provides a summary of the available physical data for m-tolyl isocyanate.

While specific experimental thermochemical data such as standard enthalpy of formation,

standard molar entropy, and heat capacity are not readily available in the public domain, this

document outlines the established experimental protocols for determining these crucial

parameters. Furthermore, this guide illustrates the industrial synthesis of m-tolyl isocyanate
and a proposed experimental workflow for its thermochemical characterization.

Physicochemical Properties of m-Tolyl Isocyanate
The following table summarizes the known physical and chemical properties of m-tolyl
isocyanate.
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Property Value Reference

Molecular Formula C₈H₇NO [1]

Molecular Weight 133.15 g/mol [1]

Appearance
Clear colorless to pale yellow

liquid

Density 1.033 g/mL at 25 °C

Boiling Point 75-76 °C at 12 mmHg

Flash Point 65 °C (closed cup) [2]

Refractive Index 1.5295-1.5320 at 20 °C

CAS Number 621-29-4 [1]

Experimental Protocols for Thermochemical Data
Determination
The following sections detail the standard experimental methodologies for determining the key

thermochemical properties of liquid organic compounds like m-tolyl isocyanate.

Determination of Standard Enthalpy of Formation by
Combustion Calorimetry
The standard enthalpy of formation (ΔfH°) of an organic compound is typically determined from

its standard enthalpy of combustion (ΔcH°), which is measured using bomb calorimetry.[3] The

process involves the complete combustion of a known mass of the substance in a high-

pressure oxygen atmosphere within a constant-volume container (the "bomb").

Experimental Procedure:

Sample Preparation: A precise mass of high-purity m-tolyl isocyanate is placed in a crucible

within the combustion bomb. A cotton fuse of known mass and heat of combustion is

positioned to ensure ignition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/m-Tolyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/m-Tolyl-isocyanate
https://www.pharmagen.de/en/products/m-tolyl-isocyanate.html
https://pubchem.ncbi.nlm.nih.gov/compound/m-Tolyl-isocyanate
https://www.benchchem.com/product/b147536?utm_src=pdf-body
https://academic.oup.com/book/40801/chapter/348746548
https://www.benchchem.com/product/b147536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bomb Assembly: The bomb is sealed and pressurized with pure oxygen to approximately 3

MPa.[4]

Calorimeter Setup: The bomb is submerged in a known mass of water in a well-insulated

calorimeter. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through an

ignition wire. The temperature of the water is meticulously recorded at regular intervals

before, during, and after the combustion to determine the temperature change (ΔT).[3]

Analysis of Products: The contents of the bomb are analyzed post-combustion to quantify the

formation of nitric acid and any unburned carbon, allowing for necessary corrections.[5]

Calculation: The heat released by the combustion is calculated from the temperature rise of

the calorimeter system, which has been pre-calibrated using a standard substance with a

known heat of combustion, such as benzoic acid. Corrections are applied for the heat of

combustion of the fuse and the formation of nitric acid to determine the standard internal

energy of combustion (ΔcU°). The standard enthalpy of combustion (ΔcH°) and

subsequently the standard enthalpy of formation (ΔfH°) are then calculated using

thermodynamic relationships.[3][4]

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
The specific heat capacity (Cp) of a liquid can be accurately measured using Differential

Scanning Calorimetry (DSC).[6] This technique measures the difference in heat flow between a

sample and a reference as a function of temperature.[7]

Experimental Procedure:

Sample and Reference Preparation: A known mass of m-tolyl isocyanate is hermetically

sealed in an aluminum DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired

temperature program is set, which typically involves a heating-cooling-heating cycle at a

constant rate (e.g., 10-20 °C/min).[6][8]
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Data Collection: Three DSC scans are performed:

An initial scan with an empty pan to establish a baseline.

A scan with a sapphire standard for calibration, as its heat capacity is well-characterized.

A scan with the m-tolyl isocyanate sample.[9]

Calculation: The heat flow difference between the baseline and the sample scan is directly

proportional to the specific heat capacity of the sample. By comparing the heat flow required

to heat the sample with that required to heat the sapphire standard, the specific heat

capacity of m-tolyl isocyanate can be determined as a function of temperature.[10]

Process and Experimental Workflow Visualizations
Industrial Synthesis of m-Tolyl Isocyanate
The primary industrial route for the production of m-tolyl isocyanate is the phosgenation of m-

toluidine.[11] This process involves the reaction of m-toluidine with phosgene in an inert

solvent.
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Industrial Synthesis of m-Tolyl Isocyanate
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Caption: Industrial production of m-tolyl isocyanate via phosgenation.

Experimental Workflow for Thermochemical
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

thermochemical properties of m-tolyl isocyanate.
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Thermochemical Data Determination Workflow
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Caption: Experimental workflow for thermochemical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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